Cas no 216582-77-3 (7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 216582-77-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1028891
• PubChem ID: 71710971
• Update Time: 2025-05-20

7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 1,2,3,4-Tetrahydro-7-hydroxy-1-naphthalenecarboxylic acid
• DB-290984
• 216582-77-3
• DTXSID00856665
• 7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylicacid

• Inchi： 1S/C11H12O3/c12-8-5-4-7-2-1-3-9(11(13)14)10(7)6-8/h4-6,9,12H,1-3H2,(H,13,14)
• InChI Key： JGGLDHOWTLTIOE-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2CCC1)O)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

7-Hydroxy-1,2,3,4-Tetrahydronaphthalene-1-Carboxylic Acid: A Comprehensive Overview

7-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, also known by its CAS registry number 216582-77-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of tetralin derivatives, which are known for their unique structural properties and versatile applications. The molecule consists of a naphthalene ring system with a hydroxyl group at the 7th position and a carboxylic acid group at the 1st position of the tetrahydro ring. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 7-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the oxidation of tetralin derivatives followed by hydroxylation and carboxylation steps. These methods have been refined to ensure high efficiency and selectivity, making the compound more accessible for further studies and applications.

In terms of applications, 7-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has shown potential in several areas. Its hydroxyl group provides opportunities for hydrogen bonding interactions, which are valuable in drug design and material synthesis. Recent studies have highlighted its role as a precursor in the development of novel pharmaceutical agents targeting specific biological pathways. Additionally, its carboxylic acid functionality makes it suitable for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

The structural uniqueness of this compound also makes it an attractive candidate for use in organic electronics. The conjugated system within the naphthalene ring contributes to its electronic properties, which can be further tuned through functionalization. Researchers have investigated its potential as an active layer material in organic photovoltaic devices (OPVs) and organic light-emitting diodes (OLEDs). These studies have demonstrated promising results in terms of device efficiency and stability.

From a biological standpoint, 7-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has exhibited interesting bioactivity profiles. Preclinical studies have shown that it possesses antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications. Furthermore, its ability to interact with specific protein targets has been explored in drug discovery efforts aimed at treating chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 7-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, with its unique structure and functional groups (CAS No: 216582-77-3), continues to be a focal point in various scientific disciplines. Its versatility as a chemical building block and its promising biological activity make it a valuable compound for both academic research and industrial applications. As ongoing research uncovers new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.